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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748

Essential Safety and Handling Guide for Tert-
butyl 2-hydroxyacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tert-butyl 2-hydroxyacetate in a laboratory setting. Adherence to
these guidelines is critical for ensuring personal safety and maintaining a secure research
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Tert-butyl 2-hydroxyacetate is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] It is imperative to use appropriate personal
protective equipment to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specifications

Must comply with OSHA's eye
) ) and face protection regulations
Safety Glasses with Side )
Eyes in 29 CFR 1910.133 or

Shields or Goggles
European Standard EN166.[1]
[2]

Wear appropriate protective
gloves to prevent skin

Hands Chemical-resistant Gloves exposure.[1][2] Nitrile or
neoprene gloves are generally

recommended.[2]

A standard laboratory coat
Body Laboratory Coat should be worn to protect

against splashes and spills.[2]

Use only in a well-ventilated

) area, preferably under a
) Fume Hood or Ventilated ) )
Respiratory Encl chemical fume hood, to avoid
nclosure
inhalation of vapors or mists.

[1]2]

Safe Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of Tert-butyl 2-
hydroxyacetate and ensuring laboratory safety.

Table 2: Handling and Storage Procedures
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Procedure Guideline
Avoid contact with skin and eyes.[1][2] Do not
Handling breathe mist, vapors, or spray.[1][2] Wash hands
thoroughly after handling.[1][2]
Keep container tightly closed in a dry, cool, and
well-ventilated place.[1][2] Store long-term at 2-
Storage

8°C.[1] Keep away from heat, sparks, and

flame.

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Measures

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Immediately give a glass of water. First aid is
not generally required. If in doubt, contact a

Poisons Information Centre or a doctor.

Spill and Disposal Plan

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://aksci.com/sds/J11026_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://aksci.com/sds/J11026_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper containment and disposal of Tert-butyl 2-hydroxyacetate are essential to prevent
environmental contamination and ensure safety.

Operational Plan for Spills:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.

e Containment: For small spills, absorb the chemical with an inert material such as sand, silica
gel, or vermiculite.[2]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.

« Decontamination: Clean the spill area thoroughly with soap and water.
Disposal Plan:
o Dispose of the waste material in an approved waste disposal plant.[1]

o Consult local, state, and federal regulations for proper disposal procedures. Do not let the
product enter drains, other waterways, or soil.[1]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for safely handling Tert-butyl 2-
hydroxyacetate from receipt to disposal.
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Safe Handling Workflow for Tert-butyl 2-hydroxyacetate
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Caption: Safe handling workflow for Tert-butyl 2-hydroxyacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Tert-butyl 2-
hydroxyacetate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-tert-butyl-2-hydroxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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